Tetraphenylarsonium chloride monohydrate

• IUPAC Name: tetraphenylarsanium;chloride;hydrate
• InChI: InChI=1S/C24H20As.ClH.H2O/c1-5-13-21(14-6-1)25(22-15-7-2-8-16-22,23-17-9-3-10-18-23)24-19-11-4-12-20-24;;/h1-20H;1H;1H2/q+1;;/p-1
• InChI Key: NGDWSDTZKCSLRK-UHFFFAOYSA-M
• Canonical SMILES: C1=CC=C(C=C1)[As+](C2=CC=CC=C2)(C3=CC=CC=C3)C4=CC=CC=C4.O.[Cl-]
• Molecular Formula: C24H22AsClO
• DSSTOX Substance ID: DTXSID20369101
• Molecular Weight: 436.8 g/mol
• CAS RN: 6024-92-6, 104170-16-3

Description

Tetraphenylarsonium chloride monohydrate is a cation exchange reagent. It is used to prepare arsonium amide, oxime, and carbohydrate derivatives.

Synthesis Analysis

Tetraphenylarsonium chloride is prepared by neutralizing tetraphenylarsonium chloride hydrochloride, which is produced from triphenylarsine. The reaction is as follows:

Molecular Structure Analysis

The molecular formula of this compound is C24H22AsClO. The molecular weight is 436.8 g/mol. The InChI is InChI=1S/C24H20As.ClH.H2O/c1-5-13-21(14-6-1)25(22-15-7-2-8-16-22,23-17-9-3-10-18-23)24-19-11-4-12-20-24;;/h1-20H;1H;1H2/q+1;;/p-1. The Canonical SMILES is C1=CC=C(C=C1)As+(C3=CC=CC=C3)C4=CC=CC=C4.O.[Cl-].

Chemical Reactions Analysis

Tetraphenylarsonium chloride is used as an analytical reagent. It is also used to solubilize polyatomic anions in organic media.

Physical And Chemical Properties Analysis

This compound has a molecular weight of 436.8 g/mol. It has one hydrogen bond donor and two hydrogen bond acceptors. It has a rotatable bond count of 4. The exact mass is 436.057513 g/mol and the monoisotopic mass is also 436.057513 g/mol. The topological polar surface area is 1 Ų.

Scientific Research Applications

• Synthesis Applications : It is used in the synthesis of tetraphenylarsonium azide, which is formed from the reaction of tetraphenylarsonium chloride monohydrate and sodium azide in aqueous solution (Crawford & Klaptke, 1999).

• Chemical Extraction and Polymerization : It is involved in the extraction and polymerization processes in chloroform, showing that polymerization occurs at higher concentrations (Fok, Hugus, & Sandell, 1969).

• Spectrophotometric Determination in Metal Analysis : It is used in the spectrophotometric determination of elements like niobium and palladium. For instance, it forms an aqueous insoluble ion-pair with niobium, which is useful for quantitative analysis (Affsprung & Robinson, 1967); (Magee & Khattak, 1964).

• Extraction Mechanism Study : The extraction behavior of pertechnetate using tetraphenylarsonium chloride in chloroform is a subject of systematic study, offering insights into the fundamental parameters of its distribution equilibrium (Omori, Muraoka, & Suganuma, 1994).

• Detection and Determination in Water Analysis : It's applied in the detection and determination of perchlorate in sea water. The reagent forms a visible precipitate with sea water containing perchlorate, aiding in quantitative analysis (Greenhalgh & Riley, 1961).

• Inhibition Studies in Biochemistry : Tetraphenylarsonium chloride has been studied for its effect on larval growth and digestive enzymes in certain insect species, demonstrating its potential as a biochemical research tool (Ishaaya, Yablonski, Ascher, & Casida, 1980).

Safety and Hazards

Tetraphenylarsonium chloride monohydrate is toxic if swallowed or if inhaled. It is very toxic to aquatic life with long-lasting effects. It is recommended to avoid dust formation, breathing mist, gas, or vapors, and contacting with skin and eye. Personal protective equipment, including chemical impermeable gloves, should be used. It should be stored locked up in a well-ventilated place with the container tightly closed.